3-Chloro-5-(1,3-dioxolan-2-yl)-2-methylpyridine

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: 3-chloro-5-(1,3-dioxolan-2-yl)-2-methylpyridine
• InChI: InChI=1S/C9H10ClNO2/c1-6-8(10)4-7(5-11-6)9-12-2-3-13-9/h4-5,9H,2-3H2,1H3
• InChI Key: VBLOXTXVFUVKAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)C2OCCO2)Cl

Description

3-Chloro-5-(1,3-dioxolan-2-yl)-2-methylpyridine is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Toluenesulfonic acid (5.53 mg, 0.032 mmol) was added to a mixture of 5-chloro-6-methyl-3-pyridinecarbaldehyde (for a synthesis see WO20006/137485 A1 Example 256) (250 mg, 1.607 mmol), ethylene glycol (179 μl, 3.21 mmol), and toluene (8 ml) and the mixture was heated under reflux as water was azeotropically removed (Dean-Stark). The progression was monitored by TLC (50% hexane:EtOAc) and HPLC. More ethylene glycol (180 μl) and TsOH (3 mg) were added and after 46 hr full conversion was observed by HPLC. 10% Na2CO3 and EtOAc were added. Extraction, drying (MgSO4), and filtration afforded 3-chloro-5-(1,3-dioxolan-2-yl)-2-methylpyridine (274.3 mg, 86%) pure enough to be used in the next step.